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Compound of Interest

Compound Name: Decyl aldehyde-d2

Cat. No.: B12371972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deuterated compounds, in which one or more hydrogen atoms are replaced by deuterium, are

of significant interest in pharmaceutical research and drug development. The substitution of

protium with deuterium can alter the metabolic pathways and stability of molecules due to the

kinetic isotope effect, making these compounds valuable tools in mechanistic studies and as

therapeutic agents. This guide provides a comprehensive overview of the physical

characteristics of deuterated decyl aldehyde (also known as deuterated decanal), a compound

with potential applications in various fields of chemical and pharmaceutical research.

Due to the limited availability of direct experimental data for deuterated decyl aldehyde, this

guide presents the known properties of its non-deuterated counterpart, decanal, and provides

estimated values for the deuterated form. The estimations are based on the general principles

of the effects of deuteration on physical properties.

Core Physical Properties
The replacement of hydrogen atoms with deuterium in decyl aldehyde is expected to have a

measurable impact on its physical properties. This is primarily due to the greater mass of

deuterium, which leads to a lower vibrational frequency of C-D bonds compared to C-H bonds.

Consequently, this affects the strength of intermolecular forces, such as van der Waals

interactions. Generally, deuteration leads to a slight increase in molecular weight, density,
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boiling point, and melting point. The refractive index, which is primarily dependent on the

electronic structure of the molecule, is not significantly altered by isotopic substitution.

Data Presentation
The following table summarizes the available quantitative data for decanal and provides

estimated values for deuterated decyl aldehyde.

Property Decanal (Non-deuterated)
Deuterated Decyl Aldehyde
(Estimated)

Molecular Formula C₁₀H₂₀O C₁₀H₁₈D₂O (for decanal-d2)

Molecular Weight 156.27 g/mol [1][2][3] ~158.28 g/mol [1]

Appearance
Colorless to pale yellow

liquid[1]
Colorless to pale yellow liquid

Density ~0.83 g/cm³ Slightly higher than 0.83 g/cm³

Boiling Point 207-209 °C
Slightly higher than 207-209

°C

Melting Point -5 to 7 °C Slightly higher than -5 to 7 °C

Refractive Index (n²⁰/D) ~1.428 Very similar to 1.428

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

Similar to non-deuterated form

Experimental Protocols
Accurate determination of the physical properties of deuterated decyl aldehyde is crucial for its

application in research. The following are detailed methodologies for key experiments.

Determination of Density
Apparatus:

Pycnometer (a small, calibrated glass flask)
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Analytical balance

Methodology:

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately determined.

Mass of Pycnometer with Sample: The pycnometer is filled with deuterated decyl aldehyde,

ensuring no air bubbles are trapped. The excess liquid is wiped off, and the filled pycnometer

is weighed.

Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with

deionized water of a known temperature. Its mass is determined.

Calculation: The density of the deuterated decyl aldehyde is calculated using the following

formula: Density = (Mass of sample / Mass of water) x Density of water at the measurement

temperature.

Determination of Boiling Point
Apparatus:

Distillation flask

Condenser

Thermometer

Heating mantle

Methodology:

Apparatus Setup: A standard distillation apparatus is assembled.

Sample Addition: A small volume of deuterated decyl aldehyde is placed in the distillation

flask.

Heating: The sample is gently heated.
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Temperature Reading: The temperature is recorded when the liquid is boiling and the vapor

temperature is stable. This temperature is the boiling point.

Determination of Melting Point
Apparatus:

Capillary tubes

Melting point apparatus

Methodology:

Sample Preparation: If the deuterated decyl aldehyde is solid at room temperature, a small

amount is finely powdered.

Capillary Tube Loading: A small amount of the powdered sample is packed into a capillary

tube.

Measurement: The capillary tube is placed in the melting point apparatus, which is then

heated slowly.

Observation: The temperature range over which the solid melts is recorded as the melting

point.

Determination of Refractive Index
Apparatus:

Abbe refractometer

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of the deuterated decyl aldehyde are placed on the prism of

the refractometer.
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Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

characteristics of deuterated decyl aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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